Cas no 2637-76-5 (1-Acetylpiperidine-3-carboxylic acid)

2637-76-5 structure
Product Name:1-Acetylpiperidine-3-carboxylic acid
CAS No:2637-76-5
Molecular Formula:C8H13NO3
Molecular Weight:171.19372
MDL:MFCD07348751
CID:852165
PubChem ID:14043896
1-Acetylpiperidine-3-carboxylic acid Properties
Names and Identifiers
-
- 1-Acetylpiperidine-3-carboxylic acid
- 1-acetyl-piperidine-3-carboxylic acid
- 3-Piperidinecarboxylic acid, 1-acetyl-
- (+/-)-1-acetylpiperidine-3-carboxylic acid
- 1-acetyl-3-piperidinecarboxylic acid
- 1-acetyl-3-piperidinecarboxylic acid(SALTDATA: FREE)
- 1-N-Acetylnipecotic Acid
- 3-piperidinecarboxylic acid,1-acetyl
- N-Acetylnipecotic acid
- MFCD11617911
- SB46872
- MFCD11617910
- CS-0213092
- 1-acetylpiperidine-3-carboxylic acid, AldrichCPR
- DTXSID001291214
- STK501953
- SB41312
- HMS1753O10
- SB46893
- SCHEMBL1344119
- 1-ACETYL-3-PIPERIDINECARBOXYLIC ACID
- AKOS016344528
- 1-acetylpiperidine-3-carboxylic acid
- SY241638
- 2637-76-5
- MFCD07348751
- AKOS000264235
- 3-Piperidinecarboxylic acid, 1-acetyl
- ALBB-009538
- ODPIDTOGVIDBLN-UHFFFAOYSA-N
- PS-11610
- F18253
- SY100451
- 1-acetylnipecotic acid
- EN300-14752
- Z85893766
- 1-Acetyl-piperidine-3-carboxylic acid
- SY025023
-
- MDL: MFCD07348751
- InChIKey: ODPIDTOGVIDBLN-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H13NO3/c1-6(10)9-4-2-3-7(5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
- SMILES: CC(=O)N1CCCC(C1)C(=O)O
Computed Properties
- Exact Mass: 171.09000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 171.08954328g/mol
- Heavy Atom Count: 12
- Complexity: 203
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- LogP: 0.26740
- PSA: 57.61000
- Melting Point: 131-132 ºC
- Density: 1.213
1-Acetylpiperidine-3-carboxylic acid Security Information
-
Dangerous goods sign:
- Risk Phrases: 22
- HazardClass:IRRITANT
1-Acetylpiperidine-3-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Acetylpiperidine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002TDD-1g |
3-PIPERIDINECARBOXYLIC ACID, 1-ACETYL- |
2637-76-5 | 95% | 1g |
$61.00 | 2025-02-19 | |
A2B Chem LLC | AB30577-1g |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 95% | 1g |
$87.00 | 2024-04-20 | |
Aaron | AR002TLP-500mg |
3-PIPERIDINECARBOXYLIC ACID, 1-ACETYL- |
2637-76-5 | 97% | 500mg |
$76.00 | 2025-01-21 | |
abcr | AB267537-1g |
1-Acetyl-3-piperidinecarboxylic acid, 95%; . |
2637-76-5 | 95% | 1g |
€179.70 | ||
Advanced ChemBlocks | O28694-500MG |
1-Acetyl-3-piperidinecarboxylic acid |
2637-76-5 | 95% | 500MG |
$85 | 2023-04-13 | |
Alichem | A129005403-10g |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 95% | 10g |
$336.33 | 2023-09-02 | |
Ambeed | A477432-10g |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 98% | 10g |
$497.0 | ||
Apollo Scientific | OR305344-250mg |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 250mg |
£48.00 | 2023-09-02 | ||
Chemenu | CM180540-10g |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 95% | 10g |
$311 | 2021-08-05 | |
Enamine | EN300-14752-0.05g |
1-acetylpiperidine-3-carboxylic acid |
2637-76-5 | 95% | 0.05g |
$19.0 | 2023-05-03 |
1-Acetylpiperidine-3-carboxylic acid Related Literature
-
Ali Nazemi Chem. Commun., 2014,50, 11122-11125
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Eric Assen B. Kantchev Org. Biomol. Chem., 2017,15, 2226-2233
-
Yugui Cui,Yi Chu,Zhencun Pan,Yingjie Xing,Shaoyun Huang,Hongqi Xu Nanoscale, 2021,13, 20417-20424
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Cipriano Rangel,Joaquin Espinosa-Garcia Phys. Chem. Chem. Phys., 2018,20, 3925-3938
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Gabriele Lupidi,Alessandro Palmieri,Marino Petrini Green Chem., 2022,24, 3629-3633
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6. Natural estrogens in surface waters of a catchment with intensive livestock farming in Switzerland†Felix E. Wettstein,Benjamin P. Warren,Etiënne L. M. Vermeirssen,Eszter Simon,Manuel K. Schneider,Thomas D. Bucheli Environ. Sci.: Processes Impacts, 2020,22, 2244-2255
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P. P. Giovannini,O. Bortolini,A. Cavazzini,R. Greco,G. Fantin,A. Massi Green Chem., 2014,16, 3904-3915
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Dapeng Liu,Xiao Wang,Yinghui Wang,Hongjie Zhang Dalton Trans., 2015,44, 2425-2430
-
Ravi Kumar,Nivedita Chaudhri,Muniappan Sankar Dalton Trans., 2015,44, 9149-9157
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2637-76-5)1-Acetylpiperidine-3-carboxylic acid

Purity:99%
Quantity:10g
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atkchemica
(CAS:2637-76-5)1-Acetylpiperidine-3-carboxylic acid

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally